Cas no 78306-12-4 ((3R,3'R,6R,6'R)-4,4'-didehydro-6,6'-dihydro-beta,beta-carotene-3,3'-diol)

• Product Name: (3R,3'R,6R,6'R)-4,4'-didehydro-6,6'-dihydro-beta,beta-carotene-3,3'-diol
• CAS No: 78306-12-4
• MF: C₄₀H₅₆O₂
• MW: 568.871452331543
• CID: 1792717
• PubChem ID: 5281242
• Update Time: 2024-03-01

(3R,3'R,6R,6'R)-4,4'-didehydro-6,6'-dihydro-beta,beta-carotene-3,3'-diol Chemical and Physical Properties

Names and Identifiers

• (3R,3'R,6R,6'R)-4,4'-didehydro-6,6'-dihydro-beta,beta-carotene-3,3'-diol
• LACTUCAXANTHIN
• (1R,4R)-4-[(1E,3E,5E,7E,9E,11E,13E,15E,17E)-18-[(1R,4R)-4-hydroxy-2,6,6-trimethylcyclohex-2-en-1-yl]-3,7,12,16-tetramethyloctadeca-1,3,5,7,9,11,13,15,17-nonaenyl]-3,5,5-trimethylcyclohex-2-en-1-ol
• C08599
• CHEBI:6357
• Q27107159
• LMPR01070273
• DTXSID80415092
• (3S,3'S,6S,6'S)-epsilon,epsilon-carotene-3,3'-diol
• BIPAHAFBQLWRMC-SUOWZELTSA-N
• 78306-12-4

• Inchi： 1S/C40H56O2/c1-29(17-13-19-31(3)21-23-37-33(5)25-35(41)27-39(37,7)8)15-11-12-16-30(2)18-14-20-32(4)22-24-38-34(6)26-36(42)28-40(38,9)10/h11-26,35-38,41-42H,27-28H2,1-10H3/b12-11+,17-13+,18-14+,23-21+,24-22+,29-15+,30-16+,31-19+,32-20+/t35-,36-,37-,38-/m0/s1
• InChI Key： BIPAHAFBQLWRMC-SUOWZELTSA-N
• SMILES： [C@@H]1(O)CC(C)(C)[C@@H](/C=C/C(/C)=C/C=C/C(/C)=C/C=C/C=C(\C)/C=C/C=C(\C)/C=C/[C@@H]2C(C)(C)C[C@@H](O)C=C2C)C(C)=C1

Computed Properties

• Exact Mass: 568.42803102g/mol
• Monoisotopic Mass: 568.42803102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 42
• Rotatable Bond Count: 10
• Complexity: 1160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 9
• Undefined Bond Stereocenter Count: 0
• XLogP3: 11.1
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Xanthophylls